Cas no 1805588-44-6 (4-Aminomethyl-5-cyano-2-(trifluoromethoxy)benzoic acid)

• Product Name: 4-Aminomethyl-5-cyano-2-(trifluoromethoxy)benzoic acid
• CAS No: 1805588-44-6
• MF: C₁₀H₇F₃N₂O₃
• MW: 260.169392824173
• CID: 4796364
• Update Time: 2025-08-05

4-Aminomethyl-5-cyano-2-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Aminomethyl-5-cyano-2-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C10H7F3N2O3/c11-10(12,13)18-8-2-6(4-15)5(3-14)1-7(8)9(16)17/h1-2H,4,15H2,(H,16,17)
• InChI Key： IRDPNHLYRFNAOJ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=O)O)C=C(C#N)C(CN)=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: -1.1
• Topological Polar Surface Area: 96.3

Additional information on 4-Aminomethyl-5-cyano-2-(trifluoromethoxy)benzoic acid

4-Aminomethyl-5-cyano-2-(trifluoromethoxy)benzoic acid: A Comprehensive Overview

The compound with CAS No. 1805588-44-6, known as 4-Aminomethyl-5-cyano-2-(trifluoromethoxy)benzoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which incorporates multiple functional groups, including an aminomethyl group, a cyano group, a trifluoromethoxy group, and a carboxylic acid group. These functional groups endow the molecule with diverse chemical properties, making it a versatile building block for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Aminomethyl-5-cyano-2-(trifluoromethoxy)benzoic acid through multi-step reactions involving precise control over regioselectivity and stereochemistry. Researchers have explored various methodologies, including Suzuki coupling reactions and Friedel-Crafts acylation, to construct the complex framework of this compound. The integration of these functional groups has been achieved through strategic planning, ensuring high yields and purity of the final product.

The aminomethyl group in the molecule plays a crucial role in enhancing the compound's reactivity and bioavailability. This group facilitates interactions with biological systems, making it a promising candidate for drug development. The cyano group, on the other hand, contributes to the molecule's stability and ability to participate in hydrogen bonding, which is essential for its solubility in polar solvents.

The trifluoromethoxy group introduces electron-withdrawing effects, significantly influencing the electronic properties of the aromatic ring. This modification enhances the compound's ability to act as an electron-deficient aromatic system, which is advantageous in applications such as fluorescence sensing and catalysis. Recent studies have demonstrated that this group can also improve the compound's resistance to photodegradation, making it suitable for use in outdoor applications.

The carboxylic acid group provides versatility in terms of functionalization. It can be readily converted into esters, amides, or other derivatives, enabling further chemical modifications to tailor the compound's properties for specific applications. This flexibility has been exploited in developing novel materials for use in electronics, where precise control over surface chemistry is critical.

From a pharmacological perspective, 4-Aminomethyl-5-cyano-2-(trifluoromethoxy)benzoic acid has shown potential as a lead compound in drug discovery programs targeting various diseases. Its structure allows for interactions with multiple biological pathways, making it a valuable tool in studying complex cellular mechanisms. Recent research has focused on its role as an inhibitor of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its biological applications, this compound has found utility in materials science as a precursor for advanced polymers and coatings. The combination of its functional groups enables the formation of cross-linked networks with exceptional mechanical and thermal properties. These materials are being explored for use in aerospace applications due to their lightweight and high-strength characteristics.

Environmental considerations have also driven interest in this compound. Its ability to act as a catalyst in green chemical processes has been highlighted in recent studies. By facilitating reactions under mild conditions with high efficiency, it contributes to reducing waste and energy consumption in industrial settings.

Looking ahead, ongoing research aims to further optimize the synthesis and application of 4-Aminomethyl-5-cyano-2-(trifluoromethoxy)benzoic acid. Collaborative efforts between academia and industry are expected to unlock new possibilities for this versatile compound across diverse fields.